NucPO-1 (434/456)-1 mM Solution in DMSO
Description
A cell-impermeant nucleic acid stain that has a significant fluorescence enhancement upon binding to DNA / RNA. The high affinity of NucPO-1 Iodide for DNA makes this dye suitable for prestaining prior to electrophoresis.
Scientific Research Applications
NucPred - Predicting Nuclear Localization of Proteins
NucPred is a tool based on regular expression matching and multiple program classifiers, designed for analyzing patterns in eukaryotic protein sequences. It predicts if a protein spends time in the nucleus, providing functional information crucial for understanding protein interactions, disease diagnosis, and drug discovery. NucPred's relevance to NucPO-1 lies in its ability to assist in detecting nuclear localization signals (NLSs), potentially crucial for NucPO-1 research applications (Brameier, Krings, & MacCallum, 2007).
Environmental Impact of Pharmaceuticals
Studies have found that pharmaceuticals in surface waters affect wildlife behavior and reproduction. For instance, fluoxetine, a selective serotonin reuptake inhibitor, significantly impacts mating behavior and predator avoidance in fish at environmentally relevant concentrations. This research highlights the ecological implications of pharmaceutical compounds like NucPO-1 in aquatic environments (Weinberger & Klaper, 2014).
QUANTEC: Quantitative Analyses of Normal Tissue Effects in the Clinic
QUANTEC reviews advances in dose-volume/outcome modeling since 1991, focusing on the limitations of NTCP (normal tissue complication probability) models. This research is pertinent to NucPO-1, especially in understanding the effects of therapeutic agents on normal tissue during clinical treatments (Bentzen et al., 2010).
Pharmaceutical Compounds and Ecosystem Function
Research has shown that the ecological structure and function of aquatic ecosystems are impacted by pharmaceutical and personal care products (PPCPs), which include a range of compounds from hormones to antimicrobials. This study is relevant for understanding the environmental impact of NucPO-1, as it contributes to the growing body of knowledge on PPCPs in aquatic ecosystems (Rosi-Marshall & Royer, 2012).
A Nuclear-Localized Fluorescent Hydrogen Peroxide Probe
A study developed a nuclear-localized fluorescent probe for hydrogen peroxide (H2O2), named Nuclear Peroxy Emerald 1 (NucPE1). This probe selectively accumulates in the nuclei of mammalian cell lines and model organisms, responding to subcellular changes in H2O2 fluxes. This is particularly relevant for research on NucPO-1, as it highlights advanced techniques for monitoring oxidative stress responses in vivo (Dickinson, Tang, Chang, & Chang, 2011).
Properties
CAS No. |
169454-15-3 |
|---|---|
Molecular Formula |
C41H54I4N6O2 |
Molecular Weight |
1170.52 |
Origin of Product |
United States |
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